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Compound of Interest

Methyl 2-amino-3-hydroxy-4-
Compound Name:

methoxybenzoate
CAS No.: 90610-49-4
Cat. No.: B2995829

Get Quote

Executive Summary: The Structural Determinants of
Volatility vs. Stability

In the development of pharmaceuticals and functional fragrances, Methyl Anthranilate (MA) and
its derivatives occupy a unique structural niche. Unlike its parent compound, Anthranilic Acid
(AA), which is a high-melting solid (

), Methyl Anthranilate is a liquid at room temperature (

).

This guide compares the crystallographic and structural properties of these two distinct classes.
The core differentiator is the Hydrogen Bond Tug-of-War:

e Methyl Anthranilate (MA): Dominated by a strong intramolecular hydrogen bond (S(6) motif),
"locking" the molecule and preventing strong intermolecular networks. This drives volatility
(fragrance) and membrane permeability.
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» Anthranilic Acid (AA): Dominated by intermolecular hydrogen bonds and zwitterionic
potential, creating robust crystal lattices. This drives solid-state stability and drug-likeness.

This analysis provides experimental protocols for overcoming the "liquid limitation" of MA via
cryo-crystallography and co-crystallization, compared against the standard solid-state analysis
of AA.

Structural Fundamentals: The "Scorpion Tail" Effect

The defining feature of anthranilic acid esters is the planar six-membered ring formed by the
interaction between the amine proton and the carbonyl oxygen.

The Intramolecular S(6) Motif

In Methyl Anthranilate, the amino group (

) acts as a hydrogen bond donor to the carbonyl oxygen (
) of the ester.

e Geometry: The

interaction creates a pseudo-aromatic ring.

o Consequence: This internal "lock" reduces the polarity of the molecule's exterior, lowering
the boiling point and increasing lipophilicity. This is why MA is a volatile liquid used in
perfumery (grape scent), whereas AA is a stable solid.

Comparative Lattice Metrics

The following table summarizes the crystallographic differences between the ester (MA) and
the free acid (AA).
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Feature

Methyl Anthranilate (MA)

Anthranilic Acid (AA)

Physical State (RT)

Liquid (MP:

)

Solid (MP:

)

Dominant H-Bond

Intramolecular (

)

Intermolecular (

)

Crystal System

Orthorhombic (at

)

Orthorhombic (

) / Monoclinic (

)

Zwitterion Potential

None (Ester blocked)

High (Neutral

Zwitterion)

Lattice Energy

Low (Van der Waals /

-stacking)

High (H-bond Network)

Primary Application

Fragrance, Flavor, Bird

Repellent

Drug Scaffold, Dye

Intermediate

Experimental Protocols

Analyzing the crystal structure of a room-temperature liquid requires specialized techniques.

Below are three distinct workflows: Cryo-Crystallography (for pure MA), Co-Crystallization (for

stabilization), and Standard Recrystallization (for AA comparison).

Protocol A: In Situ Cryo-Crystallization of Methyl

Anthranilate

Target: Obtaining a single crystal of pure MA from its liquid state.

» Capillary Loading: Draw liquid Methyl Anthranilate into a Lindemann glass capillary (
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diameter). Seal both ends with flame or epoxy.

» Mounting: Mount the capillary on the goniometer head of the diffractometer.
e Flash Cooling:
o Set the cryostream temperature to

(ust below MP).

o Slowly cool at a rate of

to induce nucleation.

o Troubleshooting: If a polycrystalline mass forms (powder ring), use the zone-melting
technique. Use an optical heating laser to melt the polycrystal, leaving a single seed, then
slowly cool again.

o Data Collection: Once a single domain is confirmed, cool rapidly to

to minimize thermal motion and collect full sphere data.

Protocol B: Co-Crystallization Stabilization

Target: Stabilizing MA in a solid lattice for room-temperature analysis.

Reagents: Methyl Anthranilate (

) and a co-former such as 2-amino-4,6-dimethoxypyrimidine or Picric Acid (

).

Solvent System: Dissolve both components in a 1:1 mixture of Ethanol:Toluene (

).

Growth: Allow slow evaporation at room temperature in a vibration-free environment.

Result: The co-former disrupts the intramolecular "lock" of MA, engaging it in intermolecular
bonds that raise the melting point, allowing standard XRD analysis.
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Protocol C: Polymorph Screening of Anthranilic Acid
(Reference)

Target: Generating Form | (Stable) vs. Form Il (Metastable).

o Form | (Stable): Dissolve AA in Acetic Acid. Allow slow evaporation.[1] This yields colorless
tablets (Neutral dimers).

o Form Il (Metastable): Dissolve AA in Ethanol at

. Rapidly cool to
. This yields brown bipyramids.[2]

e Analysis: Compare the

bond lengths. Form | often shows bond length equalization indicative of zwitterionic
character (

).

Visualizing the Structural Logic
Interaction Network: Liquid vs. Solid

This diagram illustrates why Methyl Anthranilate remains liquid while Anthranilic Acid forms
robust solids.

Methyl Anthranilate Anthranilic Acid
(Liquid) (Solid)
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7
y
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Dominant Interaction

Prevents Network Formation Locks Crystal Lattice

Low Lattice Energy High Lattice Energy
High Volatility High Stability
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Click to download full resolution via product page

Figure 1: The "Structural Tug-of-War". MA is dominated by internal bonding (yellow), preventing
the network formation seen in AA (green).

Experimental Workflow Decision Tree

Choose the correct analysis path based on your physical sample state.
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Figure 2: Decision matrix for selecting the appropriate crystallographic technique.

Comparative Data Analysis

When analyzing your diffraction data, use these reference values to validate your structure

solution.
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Methyl Anthranilate

Anthranilic Acid

Parameter Significance
(Cryo) (Form 1)
AA packs more
Space Group (Orthorhombic) (Orthorhombic) efficiently due to
zwitterionic dimers.
Short distance in MA
Distance (Intramolecular) (Intermolecular) confirms the "locked"

conformation.

Bond Length

(Neutral) /

(Zwitterion)

Bond length variation
in AA indicates proton

transfer.

Packing Coefficient

Lower packing in MA
correlates with higher

solubility/permeability.

Application Note: If your solved structure for a Methyl Anthranilate derivative shows an

distance

, suspect that the intramolecular bond has been disrupted by crystal packing forces or co-

former interactions.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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